Cas no 1269199-26-9 (3-(3-ethylphenoxy)azetidine hydrochloride)

• Product Name: 3-(3-ethylphenoxy)azetidine hydrochloride
• CAS No: 1269199-26-9
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• MDL: MFCD09864487
• CID: 4584993
• PubChem ID: 47000796
• Update Time: 2025-05-24

3-(3-ethylphenoxy)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethylphenoxy)azetidine hydrochloride
• AKOS027426317
• 3-(3-Ethylphenoxy)azetidinehydrochloride
• BS-39709
• MFCD09864487
• SB51477
• 3-(3-ethylphenoxy)azetidine;hydrochloride
• 1269199-26-9
• G73140

• MDL： MFCD09864487
• Inchi： 1S/C11H15NO.ClH/c1-2-9-4-3-5-10(6-9)13-11-7-12-8-11;/h3-6,11-12H,2,7-8H2,1H3;1H
• InChI Key： ARVWPAVEFGXQJJ-UHFFFAOYSA-N
• SMILES： N1CC(OC2=CC=CC(CC)=C2)C1.[H]Cl

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(3-ethylphenoxy)azetidine hydrochloride

3-(3-Ethylphenoxy)Azetidine Hydrochloride: A Comprehensive Overview

3-(3-Ethylphenoxy)Azetidine Hydrochloride, also known by its CAS number 1269199-26-9, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures with unique chemical and biological properties. The molecule consists of an azetidine ring substituted with a phenoxy group at the 3-position, specifically a 3-ethylphenoxy group, and exists as its hydrochloride salt.

The synthesis of 3-(3-Ethylphenoxy)Azetidine Hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution and acid-base neutralization. The phenoxy group is introduced via a substitution reaction, where the hydroxyl group of the phenol derivative reacts with an appropriate alkylating agent in the presence of a base. The resulting intermediate is then subjected to acid treatment to form the hydrochloride salt. This compound has been studied for its potential applications in drug discovery, particularly in the development of agents targeting the central nervous system (CNS).

Recent studies have highlighted the pharmacological properties of azetidine derivatives, including their ability to modulate neurotransmitter systems such as dopamine and serotonin. These findings suggest that 3-(3-Ethylphenoxy)Azetidine Hydrochloride may have therapeutic potential in treating conditions such as depression, anxiety, and neurodegenerative diseases. Researchers have also explored its bioavailability and pharmacokinetics, demonstrating that it exhibits favorable absorption and distribution profiles in preclinical models.

In terms of structural analysis, the azetidine ring in 3-(3-Ethylphenoxy)Azetidine Hydrochloride contributes to its rigidity and stability, which are critical for maintaining its bioactivity. The presence of the ethyl group on the phenoxy substituent introduces additional steric effects, potentially influencing the compound's interaction with biological targets. Computational studies have been conducted to predict its binding affinity to various receptors, providing valuable insights into its mechanism of action.

The development of novel analogs based on 3-(3-Ethylphenoxy)Azetidine Hydrochloride is an active area of research. Scientists are exploring modifications to the phenoxy group and the azetidine ring to optimize pharmacodynamic properties such as potency and selectivity. For instance, substituting the ethyl group with other alkyl chains or introducing electron-donating or withdrawing groups has been shown to alter the compound's activity in vitro.

In conclusion, 3-(3-Ethylphenoxy)Azetidine Hydrochloride, CAS No. 1269199-26-9, represents a promising lead compound in drug discovery. Its unique chemical structure, coupled with emerging research on its pharmacological properties, positions it as a valuable tool for advancing our understanding of CNS disorders and developing innovative therapeutic agents.